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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079

An in-depth exploration of the synthesis, properties, and burgeoning applications of 6-Bromo-
2-naphthol, a pivotal intermediate in organic and medicinal chemistry.

For Immediate Release:

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development on the chemical intermediate, 6-Bromo-2-naphthol. This
document outlines its fundamental properties, established synthesis protocols, and explores its
expanding role in various scientific domains, from pharmaceuticals to materials science.

Core Chemical and Physical Properties

6-Bromo-2-naphthol (CAS No. 15231-91-1) is a halogenated aromatic compound, appearing
as an off-white to slightly beige or pink crystalline powder.[1][2][3][4] Its core structure consists
of a naphthalene ring substituted with a hydroxyl group at the 2-position and a bromine atom at
the 6-position.[5][6] This substitution pattern imparts a unique reactivity profile, making it a
valuable precursor in diverse synthetic applications.[6][7]

Table 1: Physicochemical Properties of 6-Bromo-2-naphthol
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Property Value References
Molecular Formula C10H7BrO [31[8]
Molecular Weight 223.07 g/mol [31[8]

Melting Point 121-129 °C (2121031181191

- _ 200-205 °C at 20 mmHg
Boiling Point [1][°]
(0.267 kPa)
Appearance Off-white to beige/pink powder  [2][3][4]

Soluble in benzene, ethanaol,
Solubility and acetone; sparingly soluble  [1][5]

in water.

Synthesis of 6-Bromo-2-naphthol: Experimental
Protocols

The synthesis of 6-Bromo-2-naphthol is most commonly achieved through the bromination of
2-naphthol followed by a reduction step. Several methods have been reported, with variations
in reagents and conditions.

Traditional Synthesis via Bromination and Reduction
with Tin

A well-established method involves the bromination of 2-naphthol to yield 1,6-dibromo-2-
naphthol, which is then selectively reduced.[9][10]

Experimental Protocol:

e Bromination: In a round-bottomed flask equipped with a dropping funnel and a reflux
condenser, place 144 g (1 mole) of 2-naphthol and 400 ml of glacial acetic acid.[9]

e Slowly add a solution of 320 g (2 moles) of bromine in 100 ml of glacial acetic acid through
the dropping funnel over 15-30 minutes, with gentle shaking. The reaction is exothermic, and
cooling may be necessary.[9][10]
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 After the addition is complete, add 100 ml of water and heat the mixture to boiling.[9]

e Reduction: Cool the mixture to 100°C and add 25 g of mossy tin. Continue boiling until the tin
dissolves. Repeat this with a second 25 g portion of tin. Finally, add a third portion of 100 g of
tin (total of 150 g).[9][10]

 Boil the mixture for 3 hours.[9]

e Cool the reaction to 50°C and filter to remove tin salts. Wash the collected solids with 100 ml
of cold acetic acid and combine the filtrates.[9]

« Pour the filtrate into 3 liters of cold water to precipitate the crude 6-Bromo-2-naphthol.[9]

« Filter the precipitate, wash with cold water, and dry at 100°C. The crude product can be
purified by vacuum distillation and recrystallization from a mixture of acetic acid and water to
yield a white product.[9] The yield of the crude product is typically high, around 96-100%.[9]

2-Naphthol Bromine, Acetic Acid_, 1,6-Dibromo-2-naphthol Tin, Acetic Acid/HCI 6-Bromo-2-naphthol

Click to download full resolution via product page

Synthesis of 6-Bromo-2-naphthol Workflow.

Alternative Synthesis and Purification Methods

Other reported synthesis methods include the reduction of 1,6-dibromo-2-naphthol using
hydriodic acid or stannous chloride.[9][11] A newer, patented process utilizes hydrogen
peroxide and ferric bromide for bromination, followed by reduction with nano Pd/Fe, reporting a
yield of 95.3% and purity of 99.55%.[1] Purification can also be achieved by crystallization from
ethanol or a benzene/petroleum ether mixture.[2][3]

Potential Applications of 6-Bromo-2-naphthol

6-Bromo-2-naphthol is a versatile intermediate with applications spanning several fields of
chemical science.[1][6][7]
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Pharmaceutical Intermediate

A primary application of 6-Bromo-2-naphthol is as a key intermediate in the synthesis of non-
steroidal anti-inflammatory drugs (NSAIDs).[12] It is a precursor to 6-bromo-2-
methoxynaphthalene, which is then converted to drugs such as naproxen and nabumetone.[12]
This highlights its significance in medicinal chemistry and drug manufacturing. Furthermore, it
is described as a flavonoid molecule with potential steroid hormone activity that may be useful
in anticancer therapy.[2][3][13][14]

Synthesis Pathway

6-Bromo-2-NaphthO] gl gl ittt ettt

Potential Bioactivity
6-Bromo-2-methoxynaphthalene

== Anticancer Therapy Antibacterial Adjuvant
Naproxen

Click to download full resolution via product page

Pharmaceutical relevance of 6-Bromo-2-naphthol.

Organic Synthesis and Material Science

As a fundamental building block, 6-Bromo-2-naphthol is instrumental in the creation of a wide
array of complex organic molecules.[6][7] Its reactive sites—the hydroxyl group and the bromo-
substituted aromatic ring—allow for a variety of chemical transformations. It serves as a
precursor for:

e Dye Intermediates: Used in the synthesis of various dyes.[1][15]
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 Liquid Crystal Materials: A raw material for the production of liquid crystals.[1][16]
e Agrochemicals: A building block for insecticides and germicides.[1][13]

e Photoacid Catalysis: It has been shown to function as a photoacid catalyst for the synthesis

of acetals under visible light irradiation.[17]

Analytical and Biological Research

Recent studies have highlighted novel applications of 6-Bromo-2-naphthol in analytical and
biological research:

e Room-Temperature Phosphorescence (RTP) Probe: It can form a complex with 3-
cyclodextrin, which exhibits room-temperature phosphorescence.[14][18][19] This property
allows for its use in real-time monitoring of PCR reactions and quantification of nucleic acid

sequences.[18][19]

o Synergistic Antibacterial Activity: 6-Bromo-2-naphthol has been shown to act synergistically
with the antibiotic polymyxin against Acinetobacter baumannii.[19] It appears to increase the
permeability of the bacterial cell membrane, enhancing the efficacy of the antibiotic.[19]

Table 2: Investigated Biological Activities of 6-Bromo-2-naphthol and its Derivatives
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Activity Target/Mechanism Compound Type Reference
) Potential steroid
Anticancer o 6-Bromo-2-naphthol [2][3][13][14]
hormone activity
Inhibition of HCT1186, ]
) Naphthoquinone-
Anticancer PC9, and A549 cell o [20]
) naphthol derivatives
lines
Synergism with
] ) polymyxin against
Antibacterial } 6-Bromo-2-naphthol [19]
Acinetobacter
baumannii
Activity against
) ) Staphylococcus o
Antibacterial Azo dye derivatives [18]
aureus and

Escherichia coli

Spectroscopic Data

The structural characterization of 6-Bromo-2-naphthol is well-documented through various

spectroscopic techniques.

Table 3: Key Spectroscopic Data for 6-Bromo-2-naphthol

Technique Key Features Reference(s)
Spectra available for structural

1H NMR _ _ [21][22]
confirmation.
Data available for detailed

13C NMR _ [23]
structural analysis.
Spectra available, showing

IR Spectroscopy characteristic functional group [23][24]
absorptions.
Molecular weight confirmed by

Mass Spectrometry [25]
mass spectral data.
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Conclusion

6-Bromo-2-naphthol has emerged as a chemical intermediate of significant industrial and
academic interest. Its straightforward synthesis, coupled with its versatile reactivity, has
established its role in the production of pharmaceuticals and other fine chemicals. Ongoing
research continues to unveil new applications in areas such as analytical probes and
synergistic therapeutics, indicating a promising future for this multifaceted compound. This
guide provides a foundational understanding for researchers looking to explore the potential of
6-Bromo-2-naphthol in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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